![molecular formula C14H12N4O4S2 B5587557 N-(5-methyl-3-isoxazolyl)-4-[(3-pyridinylamino)sulfonyl]-2-thiophenecarboxamide](/img/structure/B5587557.png)
N-(5-methyl-3-isoxazolyl)-4-[(3-pyridinylamino)sulfonyl]-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methyl-3-isoxazolyl)-4-[(3-pyridinylamino)sulfonyl]-2-thiophenecarboxamide, also known as MI-773, is a small molecule inhibitor that targets the p53-MDM2 interaction. This interaction is a key regulator of the p53 tumor suppressor pathway, which plays a crucial role in preventing the development and progression of cancer. MI-773 has shown promising results in preclinical studies and is currently being evaluated in clinical trials as a potential cancer therapy.
Scientific Research Applications
Synthesis and Biological Activity
A series of compounds were synthesized and evaluated for their cytotoxicity in vitro and antineoplastic activity in vivo, showcasing the compound's potential in cancer research and treatment. For example, certain derivatives have been potent inhibitors of ribonucleotide reductase activity and produced significant prolongation of survival time in leukemia-bearing mice (Liu et al., 1996).
Electrophilic Quenching and Metalation
Research into the metalation and electrophilic quenching of isoxazoles bearing electron-withdrawing groups in the 4-position with disulfides has opened up new avenues for the synthesis of thioalkyl derivatives, demonstrating the compound's utility in synthetic organic chemistry (Balasubramaniam et al., 1990).
Antimicrobial and Antiproliferative Activities
Novel sulfonamide isoxazolo[5,4-b]pyridines were synthesized and showed antimicrobial activity towards Pseudomonas aeruginosa and Escherichia coli, as well as antiproliferative activity against breast carcinoma cell lines, highlighting the compound's potential in antimicrobial and anticancer therapy (Poręba et al., 2015).
Reaction-Based Fluorescent Probe Development
A new design of reaction-based fluorescent probe for the discrimination of thiophenols over aliphatic thiols was developed using this compound, which is significant for environmental and biological sciences, especially in detecting relevant toxic substances in water samples (Wang et al., 2012).
Stereoselective Synthesis
The compound has been used in the stereoselective synthesis of isoxazolidines, demonstrating its utility in organic synthesis, drug discovery, and chemical biology. This method provides substituted isoxazolidines in excellent yields and diastereoselectivities (Karyakarte et al., 2012).
Properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-4-(pyridin-3-ylsulfamoyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O4S2/c1-9-5-13(17-22-9)16-14(19)12-6-11(8-23-12)24(20,21)18-10-3-2-4-15-7-10/h2-8,18H,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBUBQWIMFGDCFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=CC(=CS2)S(=O)(=O)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.